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Compound of Interest

Compound Name: 2-(Furan-2-yl)-2-oxoacetaldehyde

Cat. No.: B102937

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Furan-2-yl)-2-
oxoacetaldehyde, a versatile bifunctional building block with applications in heterocyclic
synthesis and potential relevance in medicinal chemistry. This document outlines commercially
available suppliers, detailed physicochemical properties, safety information, and key
experimental protocols for its utilization. Furthermore, it explores its potential metabolic
pathways and interaction with cellular signaling cascades.

Commercial Availability

2-(Furan-2-yl)-2-oxoacetaldehyde (also known as 2-furylglyoxal) is readily available from
several chemical suppliers. The compound is typically offered at a purity of 95% or higher and
IS suitable for research and development purposes.

Table 1: Commercial Suppliers of 2-(Furan-2-yl)-2-oxoacetaldehyde
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. . Available

Supplier Purity . CAS Number
Quantities

A2B Chem 95% 100mg, 250mg 17090-71-0[1]
LabSolutions 95% 100mg, 250mg, 1g 17090-71-0[2][3]
BLDpharm Not specified Not specified 17090-71-0[4]
GlpBio Not specified 100mg 17090-71-0[5]
Lab-Chemicals.Com Not specified Not specified Not specified

Note: Pricing and stock availability are subject to change. Please consult the respective
supplier's website for the most current information.

Physicochemical and Safety Data

A summary of the key physical, chemical, and safety data for 2-(Furan-2-yl)-2-
oxoacetaldehyde is provided below. It is imperative to consult the Safety Data Sheet (SDS)
provided by the supplier before handling this chemical.[5][6]

Table 2: Physicochemical Properties of 2-(Furan-2-yl)-2-oxoacetaldehyde
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Property Value Reference
CAS Number 17090-71-0 (11121141071
Molecular Formula CeHaO3 [7]
Molecular Weight 124.09 g/mol [2]
Appearance Yellow solid [7]

Melting Point 68-70 °C [7]

Purity Typically 295% [1112]

N Store at 2-8°C under an inert
Storage Conditions ] [2][3]
atmosphere, desiccated.

Information not readily
Solubility available, likely soluble in

organic solvents.

INChl=1S/C6H403/c7-4-5(8)6-
InChl [2][3]
2-1-3-9-6/h1-4H

Table 3: Safety Information for 2-(Furan-2-yl)-2-oxoacetaldehyde
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Hazard Category

GHS Pictogram

Hazard Statement

Precautionary
Statement

Acute Toxicity, Oral

Danger

H301: Toxic if

swallowed.

P301 + P310 + P330:
IF SWALLOWED:
Immediately call a
POISON
CENTER/doctor.

Rinse mouth.[8]

Acute Toxicity,

Inhalation

Danger

H330: Fatal if inhaled.

P304 + P340 + P310:
IF INHALED: Remove
person to fresh air and
keep comfortable for
breathing.
Immediately call a
POISON
CENTER/doctor.[8]

Skin

Corrosion/Irritation

Danger

H314: Causes severe
skin burns and eye

damage.

P280, P302 + P352,
P305 + P351 + P338:
Wear protective
gloves/protective
clothing/eye
protection/face
protection. IF ON
SKIN: Wash with
plenty of water. IF IN
EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.[6]

This is not an exhaustive list of all hazards. Always refer to the full Safety Data Sheet (SDS)

before use.[6][8]
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Experimental Protocols

2-(Furan-2-yl)-2-oxoacetaldehyde is a valuable precursor for the synthesis of various
heterocyclic compounds due to its adjacent aldehyde and ketone functionalities. Below are
detailed, adaptable protocols for key synthetic transformations.

Synthesis of 2-(Furan-2-yl)quinoxaline

This protocol describes the condensation reaction of 2-(Furan-2-yl)-2-oxoacetaldehyde with a
1,2-diamine to form a quinoxaline ring system. Quinoxalines are a class of compounds with a
wide range of biological activities, including anticancer and anti-inflammatory properties.[2][9]
[10][11][12][13]

Reaction Scheme:

Pfﬂgmﬁylenediamine
2-(Furan-5r-97‘11ﬂﬁﬁnoxaline

4
2-(Furan-2-yl)-2-oxoacetaldehyde

Acid Catalyst
(e.g., H2SOa4, P205)

Dehydration _

Substituted Furan

1,4-Dicarbonyl Compound Hemiacetal Intermediate

Base Catalyst
(e.g., Piperidine, Triethylamine) >

2-(Furan-2-yl)-2-oxoacetaldehyde
+ Active Methylene Compound
(e.g., Malononitrile, Ethyl Cyanoacetate)

o,B-Unsaturated Product
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2x [-Ketoester Ammonia or
(e.g., Ethyl Acetoacetate) Ammonium Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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